Cas no 2228869-53-0 (1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product name: 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228869-53-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6080361
• PubChem ID: 165835715

1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid
• 2228869-53-0
• 1-[(4-ethoxy-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1743810

• Inchi： 1S/C14H18O3/c1-3-17-12-5-4-11(10(2)8-12)9-14(6-7-14)13(15)16/h4-5,8H,3,6-7,9H2,1-2H3,(H,15,16)
• InChI Key： WBMPVUXPUMZXBY-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=CC=2C)OCC)CC1)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228869-53-0)

1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228869-53-0) is a specialized organic compound with a unique structural framework, combining a cyclopropane ring with a substituted phenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both the cyclopropane-1-carboxylic acid moiety and the 4-ethoxy-2-methylphenyl group makes it a valuable building block for synthesizing bioactive molecules. Researchers are particularly interested in its role in drug discovery, where its structural complexity offers opportunities for modulating biological activity.

The chemical properties of 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid are defined by its molecular formula and functional groups. The carboxylic acid group provides reactivity for esterification or amidation, while the ethoxy and methyl substituents on the phenyl ring influence its solubility and lipophilicity. These characteristics are critical for applications in medicinal chemistry, where optimizing pharmacokinetic properties is essential. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for small-molecule therapeutics in treating chronic diseases.

In the agrochemical sector, 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid is explored for its potential as a precursor to novel pesticides or herbicides. The cyclopropane ring’s rigidity and the aromatic system’s electronic effects contribute to its stability under environmental conditions, a key factor for crop protection agents. With increasing global emphasis on sustainable agriculture, this compound’s role in developing eco-friendly agrochemicals is a hot topic among researchers and industry stakeholders.

The synthesis of 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and cyclopropanation. Advanced techniques like flow chemistry and catalysis are being investigated to improve yield and reduce waste, addressing the pharmaceutical industry’s push for green chemistry practices. Analytical methods such as HPLC and NMR are employed to ensure purity, a critical factor given its use in high-value applications.

Market trends indicate rising demand for 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid, driven by its applications in drug discovery and crop science. Patent filings and academic publications referencing this compound have surged, reflecting its commercial and scientific relevance. Companies specializing in custom synthesis and fine chemicals are scaling up production to meet the needs of pharmaceutical and agrochemical clients, particularly in regions like North America and Asia-Pacific.

From a regulatory perspective, 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid is not classified as hazardous under major chemical inventories, facilitating its global trade. However, users must adhere to standard safety protocols, including proper ventilation and personal protective equipment (PPE), when handling the compound in laboratory or industrial settings. Its stability under normal conditions makes it a practical choice for research and manufacturing.

Future research directions for 1-(4-ethoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid include exploring its derivatives for broader therapeutic and agricultural applications. Computational chemistry and AI-driven drug design are expected to play a pivotal role in identifying new analogs with enhanced efficacy. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative chemical development.

For researchers and industry professionals seeking detailed technical data, suppliers often provide specifications such as purity (≥98%), melting point, and spectral data. Collaboration with contract research organizations (CROs) can further accelerate the integration of this compound into targeted projects, leveraging its structural uniqueness for breakthrough innovations.